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Compound of Interest

Compound Name: Sodium heptadecyl sulfate

CAS No.: 5910-79-2

Cat. No.: B1343609

Get Quote

Executive Summary & Technical Context
Sodium heptadecyl sulfate (CAS: 5910-79-2) is an odd-chain anionic surfactant (

). Unlike the ubiquitous Sodium Dodecyl Sulfate (SDS/C12), the C17 analog is frequently
employed as an internal standard in quantitative mass spectrometry and surface chemistry
because it is rarely found in biological samples, minimizing background interference.

Critical Operational Difference: Due to the longer alkyl chain (17 carbons vs. 12), this

compound exhibits a significantly higher Krafft point (the temperature at which micelle

formation becomes possible and solubility increases sharply). While SDS is soluble at room

temperature, C17 sulfate often requires heating (

C) to fully solubilize. This introduces a dual hazard: chemical irritation combined with thermal
risk.

Risk Assessment & Hazard Identification
Before handling, review the specific hazards associated with long-chain alkyl sulfates.
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Hazard Class H-Code Description
Operational
Implication

Physical N/A Fine Powder / Dust

High risk of inhalation;

static charge can

disperse powder

easily.

Health H318
Causes Serious Eye

Damage

CRITICAL:

Irreversible corneal

damage is possible

due to protein

denaturation. Safety

glasses are

insufficient; goggles

are mandatory.

Health H315 Causes Skin Irritation

Prolonged contact

strips oils from the

skin, leading to

dermatitis.

Health H335
May Cause

Respiratory Irritation

Inhalation of dust

causes immediate

mucous membrane

inflammation.

Environmental H412 Harmful to aquatic life

Strict prohibition on

drain disposal for

concentrated stocks.

Personal Protective Equipment (PPE) Matrix
Do not rely on generic "lab safety" rules. Use this matrix to select PPE based on the specific

phase of your workflow.

Table 1: Task-Based PPE Requirements
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Protective Layer
Task A: Weighing &

Dry Handling

Task B:

Solubilization

(Heating/Stirring)

Task C: Waste

Disposal

Respiratory

N95 or P100

Respirator (Required

if outside fume hood)

Standard Lab

Ventilation

N95 (if generating

aerosols)

Eye Protection

Chemical Splash

Goggles (Indirect

Vent)

Chemical Splash

Goggles

Safety Glasses w/

Side Shields

Hand Protection
Nitrile Gloves (Min.

0.11 mm thickness)

Extended Cuff Nitrile

(Double-glove

recommended)

Nitrile Gloves

Body Protection
Lab Coat (Buttoned to

neck)

Lab Coat + Heat-

Resistant Silicone

Mitts (for hot

glassware)

Lab Coat

Expert Insight: Latex gloves are not recommended.[1] While they offer fair protection against

weak aqueous solutions, Nitrile provides superior resistance to permeation by organic modifiers

often used with C17 (e.g., methanol/acetonitrile in HPLC workflows) and avoids latex allergen

issues.

Operational Protocol: Solubilization & Handling
This protocol ensures complete dissolution without degrading the surfactant or creating

hazardous aerosols.

Phase 1: Weighing (The Static Hazard)
Engineering Control: Perform all weighing inside a chemical fume hood or a powder

containment balance enclosure.

Static Management: C17 powder is prone to static cling. Use an ionizing gun or anti-static

brush if available.
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Transfer: Use a weighing boat with a funnel neck to prevent powder spillage during transfer

to the mixing vessel.

Phase 2: Solubilization (The Krafft Point Barrier)
Context: You cannot simply "shake" C17 into solution at room temperature; it will remain a

turbid suspension.

Solvent Prep: Pre-warm your buffer or water to 50°C.

Addition: Add the powder to the warm solvent—never add water to the powder (this creates

a gummy clump that is difficult to dissolve).

Agitation: Use a magnetic stir bar at moderate speed.

WARNING: Do not shake the bottle vigorously. This creates stable foam that is difficult to

pipette and increases the surface area for potential inhalation if the bottle is opened.

Visual Check: The solution must be perfectly clear. If it is cloudy, the temperature is likely

below the Krafft point, and the concentration of monomeric surfactant is uncontrolled.

Phase 3: Cleanup
Surface Decontamination: Wipe balance areas with a wet paper towel (water dissolves the

surfactant better than ethanol).

Residue: If residue dries, it becomes an inhalation hazard. Clean spills immediately while

wet.[2]

Visualized Workflows
Diagram 1: Safe Solubilization Logic
This workflow illustrates the critical decision points regarding the Krafft temperature.
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Caption: Logic flow for overcoming the high Krafft point of Sodium Heptadecyl Sulfate to

ensure accurate concentration.

Diagram 2: Emergency Response (Eye Exposure)
Immediate action is required for surfactant exposure to the eyes due to rapid protein

denaturation.
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Caption: Critical response path for ocular exposure. Speed is the primary factor in preventing

permanent damage.

Disposal & Environmental Compliance
Sodium heptadecyl sulfate is toxic to aquatic organisms (H412).[2] Dilution is not a solution

for pollution.

Solid Waste: Expired powder or spill cleanup materials (wipes) must be tagged as

"Hazardous Chemical Waste: Solid (Surfactant)".

Liquid Waste:

High Concentration (>1%): Collect in a dedicated carboy labeled "Aqueous Waste with

Surfactants."

Trace/Wash Water: Depending on local municipal regulations, trace amounts from

glassware washing may be permissible in sanitary sewers, but check your facility's specific

permit. When in doubt, collect it.

Container Disposal: Triple rinse empty containers with water (collecting the first rinse) before

defacing the label and recycling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1343609?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343609?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

